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Compound of Interest

Compound Name: 2-Pyrrolidin-1-ylmethyl-acrylic acid

Cat. No.: B069657

In-Depth Technical Guide: 2-Pyrrolidin-1-
ylmethyl-acrylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pyrrolidin-1-yImethyl-acrylic
acid, a versatile building block with significant potential in pharmaceutical development and

polymer chemistry. This document outlines its chemical properties, and known applications,
and summarizes available data for researchers and drug development professionals.

Core Molecular Data

2-Pyrrolidin-1-ylmethyl-acrylic acid, also known as 2-(pyrrolidin-1-ylmethyl)prop-2-enoic
acid, is a functionalized acrylic acid derivative. Its key molecular information is summarized
below.
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Property Value Citations
Molecular Formula CsHi13NO:2 [1]
Molecular Weight 155.19 g/mol [1]
Appearance Solid

SMILES String OC(C(CN1CCCC1)=C)=0

InChi Key NJQWKGMEAUKIKT-

UHFFFAOYSA-N

Physicochemical and Safety Information

A summary of the key physicochemical and safety data for 2-Pyrrolidin-1-ylmethyl-acrylic
acid is presented in the following table.

Parameter Value Citations
MDL Number MFCD06658511 [1]
PubChem Substance 1D 329795569 [1]
Hazard Classifications Acute Toxicity 4 (Oral) [1]
Signal Word Warning [1]
Hazard Statements H302 (Harmful if swallowed) [1]
Precautionary Statements P301 + P312 + P330 [1]
Storage Class 11 (Combustible Solids) [1]

Applications in Research and Development

2-Pyrrolidin-1-ylmethyl-acrylic acid is a valuable compound in several areas of chemical and
pharmaceutical research.

Pharmaceutical Development
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The pyrrolidine ring is a common scaffold in many biologically active compounds.[2] This
makes 2-Pyrrolidin-1-ylmethyl-acrylic acid a valuable starting material for the synthesis of
novel therapeutic agents.[3] Its structure allows for further chemical modifications to explore
structure-activity relationships (SAR) and develop new drugs.[2] The acrylic acid moiety
provides a reactive handle for various chemical transformations, including Michael additions,
which can be used to conjugate the molecule to other pharmacophores or drug delivery
systems.[3]

Polymer Chemistry

As a functionalized monomer, this compound can be used in the synthesis of specialized
polymers.[3] The pyrrolidine group can enhance the mechanical and thermal properties of
polymers.[3] Copolymers containing acrylic acid derivatives have been explored for
applications such as hydrogels and drug delivery nanoparticles.[4][5] While specific protocols
for this monomer are not readily available in the literature, its structure suggests utility in
creating polymers with unique characteristics.

Research Reagent

In a laboratory setting, 2-Pyrrolidin-1-ylmethyl-acrylic acid serves as a versatile reagent for
organic synthesis.[3] Its dual functionality, possessing both a reactive acrylic acid group and a
pyrrolidine ring, allows for its use in a variety of chemical reactions to create complex
molecules.[3]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Pyrrolidin-1-ylmethyl-
acrylic acid are not widely available in the public domain. Commercial suppliers like Sigma-
Aldrich provide the compound for research purposes.[1]

For researchers interested in synthesizing this or similar compounds, a general synthetic
approach could involve the following logical steps. This is a hypothetical workflow and would
require optimization and validation.
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A potential synthetic workflow for 2-Pyrrolidin-1-ylmethyl-acrylic acid.

Signaling Pathways

Currently, there is no specific information in the scientific literature detailing the direct
interaction of 2-Pyrrolidin-1-yImethyl-acrylic acid with any particular signaling pathways. The
biological activity of derivatives would need to be determined through dedicated screening and
mechanistic studies. The following diagram illustrates a general workflow for identifying the
cellular targets and signaling pathways of a novel compound.
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A generalized workflow for elucidating the biological mechanism of a novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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